Cas no 2138270-10-5 (6-Chloro-2-cyclobutyl-3-hydrazinylquinoline)

• Product Name: 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline
• CAS No: 2138270-10-5
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 5877156
• PubChem ID: 165488948
• Update Time: 2025-10-30

6-Chloro-2-cyclobutyl-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-801632
• 6-chloro-2-cyclobutyl-3-hydrazinylquinoline
• 2138270-10-5
• 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline

• Inchi： 1S/C13H14ClN3/c14-10-4-5-11-9(6-10)7-12(17-15)13(16-11)8-2-1-3-8/h4-8,17H,1-3,15H2
• InChI Key： NTVCSEURPGKHGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(C1CCC1)=N2)NN

Computed Properties

• Exact Mass: 247.0876252g/mol
• Monoisotopic Mass: 247.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline

Introduction to 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline (CAS No. 2138270-10-5)

6-Chloro-2-cyclobutyl-3-hydrazinylquinoline (CAS No. 2138270-10-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in the development of new therapeutic agents. The purpose of this introduction is to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research findings related to 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline.

The molecular formula of 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline is C₁₅H₁₈ClN₃, and its molecular weight is approximately 285.78 g/mol. The compound features a quinoline core, which is a common scaffold in many biologically active molecules. The presence of a chloro substituent at the 6-position and a cyclobutyl group at the 2-position adds to its structural complexity and potential biological activity.

The synthesis of 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the condensation of 6-chloroquinoline with cyclobutylamine to form the intermediate, followed by the introduction of the hydrazine moiety through a reductive amination or other suitable methods. Recent advancements in synthetic chemistry have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and anti-proliferative properties, making it a potential candidate for the treatment of inflammatory diseases and certain types of cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline effectively inhibited the proliferation of human breast cancer cells in vitro, with an IC₅₀ value of 1.5 μM.

Furthermore, preliminary studies have also explored the pharmacokinetic properties of 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline. These studies have demonstrated that the compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral therapeutic agent. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo.

The safety profile of 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline is another critical aspect that has been investigated. Toxicity studies conducted in animal models have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, 6-Chloro-2-cyclobutyl-3-hydrazinylquinoline (CAS No. 2138270-10-5) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential in various disease conditions.